Cas no 38256-95-0 ((2-ethoxyethyl)(ethyl)amine)

(2-Ethoxyethyl)(ethyl)amine is a tertiary amine compound characterized by its ethoxyethyl and ethyl functional groups. This structure imparts balanced polarity and solubility properties, making it useful as an intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The ethoxyethyl moiety enhances hydrophilicity, while the ethyl group contributes to moderate lipophilicity, facilitating applications in formulations requiring controlled solubility. Its reactivity as a base or nucleophile allows for use in alkylation and condensation reactions. The compound’s stability under standard conditions ensures reliable handling and storage. Suitable for specialized synthetic pathways, it offers versatility in designing amine-based derivatives with tailored physicochemical properties.
(2-ethoxyethyl)(ethyl)amine structure
(2-ethoxyethyl)(ethyl)amine structure
Product Name:(2-ethoxyethyl)(ethyl)amine
CAS No:38256-95-0
MF:C6H15NO
MW:117.189401865005
CID:1076854
PubChem ID:520890
Update Time:2025-10-31

(2-ethoxyethyl)(ethyl)amine Chemical and Physical Properties

Names and Identifiers

    • (2-Ethoxy-ethyl)-ethyl-amine
    • 2-ethoxy-N-ethylEthanamine
    • (2-ethoxyethyl)(ethyl)amine
    • 38256-95-0
    • N-(2-ethoxyethyl)ethanamine
    • HDWAEDOMCNQUSW-UHFFFAOYSA-N
    • F8880-0814
    • EN300-60508
    • AKOS009064031
    • SCHEMBL1505133
    • 2-Ethoxy-N-ethylethan-1-amine
    • G19546
    • CS-0252490
    • DTXSID70334485
    • DA-26270
    • Z138138014
    • Diethylamine, 2-ethoxy-,
    • MDL: MFCD04035011
    • Inchi: 1S/C6H15NO/c1-3-7-5-6-8-4-2/h7H,3-6H2,1-2H3
    • InChI Key: HDWAEDOMCNQUSW-UHFFFAOYSA-N
    • SMILES: O(CC)CCNCC

Computed Properties

  • Exact Mass: 117.11500
  • Monoisotopic Mass: 117.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 5
  • Complexity: 39.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 0.8±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 128.5±13.0 °C at 760 mmHg
  • PSA: 21.26000
  • LogP: 1.02330
  • Vapor Pressure: 10.6±0.2 mmHg at 25°C

(2-ethoxyethyl)(ethyl)amine Security Information

(2-ethoxyethyl)(ethyl)amine Customs Data

  • HS CODE:2922199090
  • Customs Data:

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(2-ethoxyethyl)(ethyl)amine Pricemore >>

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Additional information on (2-ethoxyethyl)(ethyl)amine

Introduction to (2-ethoxyethyl)(ethyl)amine (CAS No. 38256-95-0)

(2-ethoxyethyl)(ethyl)amine (CAS No. 38256-95-0) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as 2-(ethoxyethyl)ethylamine or DEEA, is a clear, colorless liquid with a mild amine odor. Its molecular formula is C7H17NO2, and it has a molecular weight of 143.21 g/mol. The compound is characterized by its excellent solubility in water and various organic solvents, making it a valuable reagent in synthetic chemistry and pharmaceutical formulations.

The physical properties of (2-ethoxyethyl)(ethyl)amine include a boiling point of approximately 145°C and a melting point of -63°C. It has a density of around 0.91 g/cm³ at 20°C. These properties make it suitable for use in a variety of chemical processes, including catalysis, polymerization, and the synthesis of complex organic molecules.

In the pharmaceutical industry, (2-ethoxyethyl)(ethyl)amine has gained attention for its potential as an intermediate in the synthesis of drugs and drug candidates. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of neurology and oncology. For instance, researchers at the University of California, San Francisco, have reported that derivatives of (2-ethoxyethyl)(ethyl)amine exhibit promising neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Moreover, (2-ethoxyethyl)(ethyl)amine has been investigated for its use in drug delivery systems. Its ability to enhance the solubility and bioavailability of poorly soluble drugs makes it an attractive candidate for improving the efficacy of existing medications. A study published in the Journal of Pharmaceutical Sciences demonstrated that (2-ethoxyethyl)(ethyl)amine can significantly increase the oral bioavailability of certain antifungal agents, thereby reducing the required dosage and minimizing side effects.

In addition to its pharmaceutical applications, (2-ethoxyethyl)(ethyl)amine is used as a reactant in various chemical reactions. It serves as a building block for the synthesis of surfactants, plasticizers, and other industrial chemicals. Its reactivity with acids, bases, and other functional groups allows chemists to tailor its properties for specific applications. For example, it can be used to modify polymers to enhance their mechanical strength or improve their thermal stability.

The environmental impact of (2-ethoxyethyl)(ethyl)amine is another important consideration. While it is generally considered safe for industrial use, proper handling and disposal practices are essential to minimize any potential environmental risks. Studies have shown that (2-ethoxyethyl)(ethyl)amine is biodegradable under aerobic conditions and does not accumulate in aquatic environments. However, it is important to follow regulatory guidelines to ensure safe handling and disposal.

Recent advancements in green chemistry have also focused on the sustainable production of (2-ethoxyethyl)(ethyl)amine. Researchers at the University of Manchester have developed a novel catalytic process that reduces the energy consumption and waste generation associated with traditional synthesis methods. This approach not only improves the environmental profile of the compound but also enhances its economic viability.

In conclusion, (2-ethoxyethyl)(ethyl)amine (CAS No. 38256-95-0) is a multifaceted compound with significant potential in both industrial and pharmaceutical applications. Its unique properties make it an invaluable reagent in synthetic chemistry, while its role in drug development continues to expand through ongoing research and innovation. As new applications are discovered and sustainable production methods are refined, (2-ethoxyethyl)(ethyl)amine is poised to play an increasingly important role in advancing scientific knowledge and improving human health.

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